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molecular formula C6H4Br2N2O2 B165464 2,6-Dibromo-4-nitroaniline CAS No. 827-94-1

2,6-Dibromo-4-nitroaniline

Cat. No. B165464
CAS RN: 827-94-1
M. Wt: 295.92 g/mol
InChI Key: YMZIFDLWYUSZCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04053527

Procedure details

296 parts of 2,6-dibromo-4-nitro-aniline are introduced into 400 parts of isopropanol and 750 parts of water and 130 parts of concentrated sulfuric acid (98 percent strength by weight) are then added to the mixture. A solution of 105 parts of NaNO2 in 150 parts of water is run in at 70° C. as described in Example 1. The mixture is cooled, 300 parts of water are added and the product is filtered off. 278 parts of 3,5-dibromo-nitro-benzene (99% of theory), of melting point 102°-104° C., are obtained.
Name
2,6-dibromo-4-nitro-aniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
isopropanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
105
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
NaNO2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
3,5-dibromo-nitro-benzene
Yield
99%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:8]=[C:7]([N+:9]([O-:11])=[O:10])[CH:6]=[C:5]([Br:12])[C:3]=1N.C(O)(C)C.S(=O)(=O)(O)O.N([O-])=O.[Na+]>O>[Br:1][C:2]1[CH:8]=[C:7]([N+:9]([O-:11])=[O:10])[CH:6]=[C:5]([Br:12])[CH:3]=1 |f:3.4|

Inputs

Step One
Name
2,6-dibromo-4-nitro-aniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(N)C(=CC(=C1)[N+](=O)[O-])Br
Name
isopropanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)O
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Two
[Compound]
Name
105
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
NaNO2
Quantity
0 (± 1) mol
Type
reactant
Smiles
N(=O)[O-].[Na+]
Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Five
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
are then added to the mixture
CUSTOM
Type
CUSTOM
Details
is run in at 70° C.
TEMPERATURE
Type
TEMPERATURE
Details
The mixture is cooled
FILTRATION
Type
FILTRATION
Details
the product is filtered off

Outcomes

Product
Name
3,5-dibromo-nitro-benzene
Type
product
Smiles
BrC=1C=C(C=C(C1)Br)[N+](=O)[O-]
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 99%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.